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molecular formula O2<br>O2(2−) B1211578 Oxygen CAS No. 7782-44-7

Oxygen

Cat. No. B1211578
CAS RN: 7782-44-7
M. Wt: 31.999 g/mol
InChI Key: MYMOFIZGZYHOMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07091342B2

Procedure details

A mixture of 0.300 g of m-tolyl acetate, 0.018 g of hexahydro-1,3,5-trihydroxy-1,3,5-triazine-2,4,6-trione (5% by mole relative to m-tolyl acetate), 5 g of acetic acid, 0.003 g of cobalt(II) acetate.4H2O and 0.003 g of 2,2′-azobisisobutyronitrile was stirred at 100° C. in an atmosphere of oxygene gas (1 atm=0.1 MPa) for 14 hours. The resulting product in the reaction mixture was analyzed by gas chromatography and was found to yield 3-acetoxybenzoic acid in 75% yield at 78% conversion of m-tolyl acetate.
Name
m-tolyl acetate
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
hexahydro-1,3,5-trihydroxy-1,3,5-triazine-2,4,6-trione
Quantity
0.018 g
Type
reactant
Reaction Step One
Name
cobalt(II) acetate
Quantity
0.003 g
Type
catalyst
Reaction Step One
Name
acetic acid
Quantity
5 g
Type
solvent
Reaction Step One
Name
2,2′-azobisisobutyronitrile
Quantity
0.003 g
Type
reactant
Reaction Step Two
Name
oxygene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-acetoxybenzoic acid
Name
m-tolyl acetate

Identifiers

REACTION_CXSMILES
[C:1]([O:4][C:5]1[CH:6]=[C:7]([CH3:11])[CH:8]=[CH:9][CH:10]=1)(=[O:3])[CH3:2].ON1C(=O)N(O)C(=O)N(O)[C:14]1=[O:23].N(C(C)(C)C#N)=NC(C)(C)C#N.[O:36]=O>C([O-])(=O)C.[Co+2].C([O-])(=O)C.C(O)(=O)C>[C:1]([O:4][C:5]1[CH:6]=[C:7]([CH:8]=[CH:9][CH:10]=1)[C:14]([OH:23])=[O:36])(=[O:3])[CH3:2].[C:1]([O:4][C:5]1[CH:6]=[C:7]([CH3:11])[CH:8]=[CH:9][CH:10]=1)(=[O:3])[CH3:2] |f:4.5.6|

Inputs

Step One
Name
m-tolyl acetate
Quantity
0.3 g
Type
reactant
Smiles
C(C)(=O)OC=1C=C(C=CC1)C
Name
hexahydro-1,3,5-trihydroxy-1,3,5-triazine-2,4,6-trione
Quantity
0.018 g
Type
reactant
Smiles
ON1C(N(C(N(C1=O)O)=O)O)=O
Name
cobalt(II) acetate
Quantity
0.003 g
Type
catalyst
Smiles
C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Name
acetic acid
Quantity
5 g
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
2,2′-azobisisobutyronitrile
Quantity
0.003 g
Type
reactant
Smiles
N(=NC(C#N)(C)C)C(C#N)(C)C
Name
oxygene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-acetoxybenzoic acid
Type
product
Smiles
C(C)(=O)OC=1C=C(C(=O)O)C=CC1
Name
m-tolyl acetate
Type
product
Smiles
C(C)(=O)OC=1C=C(C=CC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.